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Compound of Interest

Compound Name: 2-Tetradecanone

Cat. No.: B1197950

This guide provides a comprehensive overview of the key physical properties of 2-
Tetradecanone, with a specific focus on its melting and boiling points. The information is
intended for researchers, scientists, and professionals in the field of drug development and
chemical analysis.

Core Physical Properties

2-Tetradecanone, also known as methyl dodecyl ketone, is a saturated ketone with the
chemical formula C14H2s0. Its physical state at ambient temperature is typically a solid. The
transition between its solid and liquid states, and subsequently to its gaseous state, is defined
by its melting and boiling points, respectively. These properties are critical for its handling,
storage, and application in various scientific and industrial processes.

Quantitative Data Summary

The melting and boiling points of 2-Tetradecanone have been determined and are
summarized in the table below. The data is compiled from various chemical databases and
literature sources.
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Physical Property Value Conditions
Melting Point 33-34°C Not specified
35.5°C Not specified

Boiling Point 279 - 280 °C @ 760 mm Hg
148 °C @ 0.8 mm Hg

Experimental Protocols

Detailed experimental protocols for the determination of the melting and boiling points of 2-
Tetradecanone are not explicitly detailed in the referenced public sources. However, standard
analytical methods are typically employed for such measurements.

» Melting Point Determination: The melting point of a solid compound like 2-Tetradecanone is
generally determined using a capillary melting point apparatus. In this method, a small, finely
powdered sample is packed into a capillary tube and heated at a controlled rate. The
temperature range over which the substance melts is observed and recorded as the melting
point.

» Boiling Point Determination: The boiling point is typically measured at a specific pressure,
often atmospheric pressure (760 mm Hg). For this, the substance is heated, and the
temperature at which its vapor pressure equals the surrounding atmospheric pressure is
recorded as the boiling point. For substances that may decompose at their atmospheric
boiling point, a reduced pressure (vacuum) distillation can be used to determine the boiling
point at a lower temperature.

Logical Relationships

The physical state of 2-Tetradecanone is directly dependent on its temperature, as illustrated

in the following diagram.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b1197950?utm_src=pdf-body
https://www.benchchem.com/product/b1197950?utm_src=pdf-body
https://www.benchchem.com/product/b1197950?utm_src=pdf-body
https://www.benchchem.com/product/b1197950?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical State Transitions of 2-Tetradecanone
Solid State

(T < 33-35.5 °C)

gFreezing

Liquid State
(33-35.5 °C < T < 279-280 °C)

gCondensation

Gaseous State
(T >279-280 °C)

Click to download full resolution via product page

¢ To cite this document: BenchChem. [An In-depth Technical Guide on the Physical Properties
of 2-Tetradecanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197950#physical-properties-of-2-tetradecanone-
melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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